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Compound of Interest

Compound Name:
2-Ethyl-1H-imidazole-4-carboxylic

acid

Cat. No.: B1296882 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals Topic: Molecular

Weight of 2-Ethyl-1H-imidazole-4-carboxylic acid

This document provides a detailed analysis of the molecular weight of 2-Ethyl-1H-imidazole-4-
carboxylic acid, a key physicochemical property for research and development.

Compound Identification
The compound of interest is 2-Ethyl-1H-imidazole-4-carboxylic acid. It is an organic

compound featuring an imidazole ring substituted with an ethyl group and a carboxylic acid

group.

Molecular Formula and Weight
The molecular formula for this compound has been determined to be C₆H₈N₂O₂.[1][2] Based on

this formula, the molecular weight is calculated to be 140.14 g/mol .[1][2] A summary of its

properties is presented below.
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Property Value Source

IUPAC Name
2-Ethyl-1H-imidazole-4-

carboxylic acid
-

CAS Number 84255-21-0 [1][2]

Molecular Formula C₆H₈N₂O₂ [1][2]

Molecular Weight 140.14 g/mol [1][2]

Protocol for Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation protocol is based on the molecular formula (C₆H₈N₂O₂) and the standard

atomic weights of each element.

Methodology:

Identify Atoms and Count: Determine the number of atoms of each element present in the

molecular formula.

Carbon (C): 6 atoms

Hydrogen (H): 8 atoms

Nitrogen (N): 2 atoms

Oxygen (O): 2 atoms

Use Standard Atomic Weights: Utilize the standard atomic weight for each element as

recommended by IUPAC.

Atomic Weight of C: ~12.011 u[3][4]

Atomic Weight of H: ~1.008 u[5][6]

Atomic Weight of N: ~14.007 u[7][8]
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Atomic Weight of O: ~15.999 u[9][10]

Calculate Total Mass for Each Element: Multiply the atom count by the respective atomic

weight for each element.

Total Mass of C = 6 * 12.011 u = 72.066 u

Total Mass of H = 8 * 1.008 u = 8.064 u

Total Mass of N = 2 * 14.007 u = 28.014 u

Total Mass of O = 2 * 15.999 u = 31.998 u

Sum for Total Molecular Weight: Add the total masses of all elements to arrive at the final

molecular weight.

Molecular Weight = 72.066 + 8.064 + 28.014 + 31.998 = 140.142 u

The calculated value of 140.142 g/mol is consistent with the cited value of 140.14 g/mol .[1][2]

Summary of Calculation:

Element Symbol Atom Count
Atomic Weight
(u)

Total Mass (u)

Carbon C 6 12.011 72.066

Hydrogen H 8 1.008 8.064

Nitrogen N 2 14.007 28.014

Oxygen O 2 15.999 31.998

Total - - - 140.142

Visualization of Calculation Workflow
The logical flow for determining the molecular weight from the compound's formula is illustrated

below.
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Input Data

Calculation Steps

2. Multiply by Atomic Weight

Result

Molecular Formula

C₆H₈N₂O₂

1. Count Atoms
C: 6, H: 8, N: 2, O: 2

Standard Atomic Weights

C: 12.011 u

H: 1.008 u

N: 14.007 u

O: 15.999 u

Mass C = 6 × 12.011 Mass H = 8 × 1.008Mass N = 2 × 14.007 Mass O = 2 × 15.999

3. Sum Total Masses

Molecular Weight
140.142 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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